Cas no 113296-23-4 (2,3-Oxetanedimethanol,4-(2,6-diamino-9H-purin-9-yl)-, (2S,3R,4R)-)

2,3-Oxetanedimethanol,4-(2,6-diamino-9H-purin-9-yl)-, (2S,3R,4R)- structure
113296-23-4 structure
Product Name:2,3-Oxetanedimethanol,4-(2,6-diamino-9H-purin-9-yl)-, (2S,3R,4R)-
CAS No:113296-23-4
MF:C10H14N6O3
MW:266.25656080246
CID:171087
PubChem ID:451559
Update Time:2025-04-19

2,3-Oxetanedimethanol,4-(2,6-diamino-9H-purin-9-yl)-, (2S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Oxetanedimethanol,4-(2,6-diamino-9H-purin-9-yl)-, (2S,3R,4R)-
    • 2-aminooxetanocin A
    • [(2R,3R,4R)-4-(2,6-diamino-9H-purin-9-yl)oxetane-2,3-diyl]dimethanol
    • 2,3-Oxetanedimethanol, 4-(2,6-diamino-9H-purin-9-yl)-, (2S-(2alpha,3beta,4alpha))-
    • 2-Amino-oxt-A
    • 4-(2,6-Diamino-9H-purin-9-yl)-2,3-oxetanedimethanol (2S-(2alpha,3beta,4alpha))-
    • 9-[(2R)-3α,4β-Di(hydroxymethyl)oxetan-2β-yl]-2,6-diamino-9H-purine
    • 132077-74-8
    • 2-Amino-9-(2-deoxy-2-hydroxymethyl-beta-D-erythro-oxetanosyl)adenosine
    • [(2R,3R,4S)-2-(2,6-diaminopurin-9-yl)-4-(hydroxymethyl)oxetan-3-yl]methanol
    • LHGZHHAMKUXUME-UDJQAZALSA-N
    • [4-(6-Amino-2-imino-1,2-dihydro-9H-purin-9-yl)oxetane-2,3-diyl]dimethanol
    • 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-, (2alpha,3beta,4alpha)-2-Amino-9-(2-deoxy-2-hydroxymethyl-beta-D-erythro-oxetanosyl)adenosine
    • 113296-23-4
    • 2,3-Oxetanedimethanol, 4-(6-amino-9H-purin-9-yl)-, (2alpha,3beta,4alpha)-2-Amino-9-(2-deoxy-2-hydroxymethyl-.beta.-D-erythro-oxetanosyl)adenosine
    • 2-Amino-9-(2-deoxy-2-hydroxymethyl-.beta.-D-erythro-oxetanosyl)adenosine
    • DTXSID50921034
    • Inchi: 1S/C10H14N6O3/c11-7-6-8(15-10(12)14-7)16(3-13-6)9-4(1-17)5(2-18)19-9/h3-5,9,17-18H,1-2H2,(H4,11,12,14,15)/t4-,5-,9-/m1/s1
    • InChI Key: LHGZHHAMKUXUME-UDJQAZALSA-N
    • SMILES: O1[C@H](CO)[C@@H](CO)[C@@H]1N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

  • Exact Mass: 266.113
  • Monoisotopic Mass: 266.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 145A^2

Experimental Properties

  • Density: 2.08
  • Boiling Point: 720.8°C at 760 mmHg
  • Flash Point: 389.7°C
  • Refractive Index: 1.935
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.